Cas no 94231-63-7 (Potassium 3-(allyloxy)propanesulphonate)

• Product Name: Potassium 3-(allyloxy)propanesulphonate
• CAS No: 94231-63-7
• MF: C₆H₁₁KO₄S
• MW: 218.312442064285
• CID: 1000760
• Update Time: 2023-08-03

Potassium 3-(allyloxy)propanesulphonate Chemical and Physical Properties

Names and Identifiers

• potassium 3-(allyloxy)propanesulphonate
• potassium,3-prop-2-enoxypropane-1-sulfonate
• POTASSIUM 3-(ALLYLOXY)PROPANESULFONATE
• 3-(2-Propenyloxy)-1-propanesulfonic acid potassium salt
• Potassium 3-(allyloxy)propanesulphonate

• Inchi： 1S/C6H12O4S.K/c1-2-4-10-5-3-6-11(7,8)9;/h2H,1,3-6H2,(H,7,8,9);/q;+1/p-1
• InChI Key： VHFYFKHKGFFLTE-UHFFFAOYSA-M
• SMILES： [K+].S(CCCOCC=C)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 218.001511
• Monoisotopic Mass: 218.001511
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C